![molecular formula C12H18Cl2N2 B3213239 2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride CAS No. 111453-54-4](/img/structure/B3213239.png)
2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride
Overview
Description
2-Benzyl-2,5-diazabicyclo[2.2.1]heptane is a bicyclic compound . The IUPAC name for this compound is 2-benzyl-2,5-diazabicyclo[2.2.1]heptane . The molecular formula is C12H16N2 .
Synthesis Analysis
The synthesis of 2,5-diazabicyclo[2.2.1]heptane has been elaborated in the literature . The starting material, hydroxy-L-proline, was transformed to tritosylhydroxy-L-prolinol, which was then cyclized to 2-tosyl-5-benzyl-2,5-diazabicyclo[2.2.1]heptane with benzylamine . The latter structure was subsequently converted to the parent bicyclic system .Molecular Structure Analysis
The molecular structure of 2-Benzyl-2,5-diazabicyclo[2.2.1]heptane dihydrochloride is represented by the InChI code: 1S/C12H16N2.2ClH/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11;;/h1-5,11-13H,6-9H2;2*1H/t11-,12-;;/m1…/s1 . The molecular weight is 261.19 .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 261.19 . The compound is a solid at room temperature .Scientific Research Applications
Synthesis and Structural Analysis
- A practical synthesis of 2,5-diazabicyclo[2.2.1]heptane, a rigid piperazine homologue, is crucial in medicinal chemistry and pharmaceutical research. The synthesis process includes a Staudinger reduction of an azide to facilitate transannular cyclisation (Beinat et al., 2013).
- The molecular structure of 2,5-diazabicyclo[2.2.1]heptane has been characterized, including the study of its crystal structure, revealing complex intermolecular hydrogen bonds (Britvin & Rumyantsev, 2017).
Medicinal Chemistry Applications
- 2,5-Diazabicyclo[2.2.1]heptane derivatives have been synthesized and evaluated for antibacterial activity against various veterinary pathogenic bacteria. These studies highlight the importance of the diazabicycloalkyl side chains in veterinary medicine (McGuirk et al., 1992).
- A series of biaryl substituted 2,5-diazabicyclo[2.2.1]heptanes have been synthesized and tested for their affinity toward alpha7 neuronal nicotinic receptors (NNRs), showing that certain substituents are critical for potent agonist activity (Li et al., 2010).
Chemical Properties and Reactions
- The thermal decomposition of N-amino-7-azabicyclo[2.2.1]heptane and its derivatives has been studied, revealing insights into the formation of hydrocarbon products and the rearrangement processes involved (Dervan & Uyehara, 1976).
- Investigations into the regioselective rearrangement of 7-azabicyclo[2.2.1]hept-2-aminyl radicals led to the first synthesis of 2,8-diazabicyclo[3.2.1]oct-2-enes, which are potent inhibitors of alpha-mannosidases (Moreno‐Vargas & Vogel, 2003).
Safety and Hazards
Mechanism of Action
Mode of Action
It’s known that the compound’s structure includes a diazabicyclo[2.2.1]heptane core, which is found in several biologically active products . .
Biochemical Pathways
The compound’s diazabicyclo[2.2.1]heptane core is a common motif in several natural products with diverse biological activities , suggesting that it may interact with multiple pathways
Result of Action
Given the compound’s structural similarity to other biologically active compounds, it is plausible that it may have significant effects at the molecular and cellular levels .
Properties
IUPAC Name |
2-benzyl-2,5-diazabicyclo[2.2.1]heptane;dihydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2.2ClH/c1-2-4-10(5-3-1)8-14-9-11-6-12(14)7-13-11;;/h1-5,11-13H,6-9H2;2*1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQADNDJRIUBIRR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CNC1CN2CC3=CC=CC=C3.Cl.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.